Cas no 791786-55-5 (4-(4-methylphenyl)-2-(morpholin-4-yl)-N-(oxolan-2-yl)methyl-1,3-thiazole-5-carboxamide)

• Product Name: 4-(4-methylphenyl)-2-(morpholin-4-yl)-N-(oxolan-2-yl)methyl-1,3-thiazole-5-carboxamide
• CAS No: 791786-55-5
• MF: C₂₀H₂₅N₃O₃S
• MW: 387.495803594589
• CID: 6158869
• PubChem ID: 6914722
• Update Time: 2025-05-26

4-(4-methylphenyl)-2-(morpholin-4-yl)-N-(oxolan-2-yl)methyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylphenyl)-2-(morpholin-4-yl)-N-(oxolan-2-yl)methyl-1,3-thiazole-5-carboxamide
• SCHEMBL20248791
• VU0494424-1
• 2-morpholino-N-((tetrahydrofuran-2-yl)methyl)-4-(p-tolyl)thiazole-5-carboxamide
• AKOS002326838
• 791786-55-5
• AKOS016131751
• F1676-0051
• 4-(4-methylphenyl)-2-morpholin-4-yl-N-(oxolan-2-ylmethyl)-1,3-thiazole-5-carboxamide

• Inchi： 1S/C20H25N3O3S/c1-14-4-6-15(7-5-14)17-18(19(24)21-13-16-3-2-10-26-16)27-20(22-17)23-8-11-25-12-9-23/h4-7,16H,2-3,8-13H2,1H3,(H,21,24)
• InChI Key： ODQMWHHXLIWCGB-UHFFFAOYSA-N
• SMILES： S1C(=C(C2C=CC(C)=CC=2)N=C1N1CCOCC1)C(NCC1CCCO1)=O

Computed Properties

• Exact Mass: 387.16166284g/mol
• Monoisotopic Mass: 387.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-(4-methylphenyl)-2-(morpholin-4-yl)-N-(oxolan-2-yl)methyl-1,3-thiazole-5-carboxamide

Comprehensive Overview of 4-(4-methylphenyl)-2-(morpholin-4-yl)-N-(oxolan-2-yl)methyl-1,3-thiazole-5-carboxamide (CAS No. 791786-55-5)

4-(4-methylphenyl)-2-(morpholin-4-yl)-N-(oxolan-2-yl)methyl-1,3-thiazole-5-carboxamide (CAS No. 791786-55-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a morpholine ring and a tetrahydrofuran (oxolane) moiety in its structure further enhances its pharmacological profile, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in targeted cancer therapies and autoimmune disease treatments. Researchers have explored 4-(4-methylphenyl)-2-(morpholin-4-yl)-N-(oxolan-2-yl)methyl-1,3-thiazole-5-carboxamide as a potential candidate due to its ability to interact with key enzymatic pathways. Its carboxamide group and aromatic methylphenyl substituent contribute to its binding affinity with protein targets, a feature highly sought after in modern drug design.

The compound's CAS No. 791786-55-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and drug synthesis. Its structural complexity aligns with current trends in fragment-based drug discovery (FBDD), where researchers focus on optimizing smaller molecular fragments to improve drug-like properties. Additionally, its thiazole core is a common motif in FDA-approved drugs, further validating its potential for therapeutic applications.

From a synthetic perspective, 4-(4-methylphenyl)-2-(morpholin-4-yl)-N-(oxolan-2-yl)methyl-1,3-thiazole-5-carboxamide can be prepared through multi-step organic reactions, including condensation, cyclization, and amide coupling. These methods are well-documented in peer-reviewed journals, highlighting the compound's accessibility for laboratory-scale production. Its morpholine and oxolane functionalities also make it a versatile intermediate for further chemical modifications, catering to the growing need for structure-activity relationship (SAR) studies.

Beyond its pharmaceutical potential, this compound has also been investigated for its biochemical properties, particularly in enzyme inhibition assays. Its ability to modulate specific biological pathways has sparked interest in its use as a research tool for studying cellular signaling mechanisms. This aligns with the broader scientific community's focus on precision medicine and personalized therapeutics, where understanding molecular interactions is critical.

In conclusion, 4-(4-methylphenyl)-2-(morpholin-4-yl)-N-(oxolan-2-yl)methyl-1,3-thiazole-5-carboxamide (CAS No. 791786-55-5) represents a promising compound with multifaceted applications in drug discovery and biochemical research. Its structural elegance, combined with its potential therapeutic benefits, positions it as a valuable asset in the ongoing quest for innovative medical solutions. As research continues to unfold, this compound is likely to remain a focal point for scientists exploring new frontiers in chemical biology and pharmacology.